Cas no 91182-09-1 (N-butyl-3-(5-nitrofuran-2-yl)prop-2-enamide)

N-butyl-3-(5-nitrofuran-2-yl)prop-2-enamide structure
91182-09-1 structure
Product name:N-butyl-3-(5-nitrofuran-2-yl)prop-2-enamide
CAS No:91182-09-1
MF:C11H14N2O4
MW:238.239862918854
CID:1960976
PubChem ID:93498

N-butyl-3-(5-nitrofuran-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-butyl-3-(5-nitrofuran-2-yl)prop-2-enamide
    • 91182-09-1
    • BRN 0019014
    • 2-Propenamide, N-butyl-3-(5-nitro-2-furanyl)-
    • N-Butyl-5-nitro-2-furylacrylamide
    • CCRIS 5647
    • N-Butyl-5-nitro-2-furanacrylamide
    • N-Butyl-3-(5-nitro-2-furanyl)-2-propenamide
    • Inchi: InChI=1S/C11H14N2O4/c1-2-3-8-12-10(14)6-4-9-5-7-11(17-9)13(15)16/h4-7H,2-3,8H2,1H3,(H,12,14)
    • InChI Key: MFJYRLRBBMJWDW-UHFFFAOYSA-N
    • SMILES: CCCCNC(=O)C=CC1=CC=C(O1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 238.095
  • Monoisotopic Mass: 238.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.1A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.209
  • Boiling Point: 434.8°C at 760 mmHg
  • Flash Point: 216.8°C
  • Refractive Index: 1.554

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